Cas no 2171972-62-4 (2-tert-butyl-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid)

• Product Name: 2-tert-butyl-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid
• CAS No: 2171972-62-4
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 6276449
• PubChem ID: 165833787
• Update Time: 2025-05-22

2-tert-butyl-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid
• EN300-1615638
• 2171972-62-4

• Inchi： 1S/C13H20O3/c1-7(2)9-8(3)16-11(13(4,5)6)10(9)12(14)15/h7H,1-6H3,(H,14,15)
• InChI Key： IKJQPGSFVGLBDP-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)C)C(C(=O)O)=C1C(C)(C)C

Computed Properties

• Exact Mass: 224.14124450g/mol
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-tert-butyl-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid

2-Tert-butyl-5-methyl-4-(propan-2-yl)furan-3-carboxylic Acid: A Comprehensive Overview

2-Tert-butyl-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid, also known by its CAS number 2171972-62-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of furan carboxylic acids, which have been extensively studied for their potential applications in drug discovery and material science. The structure of this compound is characterized by a furan ring system substituted with a tert-butyl group at position 2, a methyl group at position 5, and an isopropyl group at position 4. The carboxylic acid group is located at position 3, making it a unique derivative within this class.

The synthesis of 2-Tert-butyl-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, researchers have employed cross-coupling reactions and microbial transformations to achieve high yields and purity. These methods not only enhance the scalability of the synthesis but also align with the principles of green chemistry, minimizing environmental impact.

The pharmacological properties of this compound have been a focal point in recent studies. Preclinical data suggest that it exhibits potent anti-inflammatory activity, which could be attributed to its ability to inhibit key inflammatory pathways such as the NF-kB signaling cascade. Furthermore, investigations into its antioxidant properties have revealed its potential as a natural preservative in food and cosmetic products. The compound's ability to scavenge free radicals makes it a promising candidate for combating oxidative stress-related diseases.

In terms of structural analysis, computational chemistry tools have played a pivotal role in understanding the molecular interactions of 2-Tert-butyl-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid. Quantum mechanical calculations have provided insights into its electronic structure, revealing that the conjugation between the furan ring and the carboxylic acid group significantly influences its reactivity. This understanding has facilitated the design of analogs with enhanced bioavailability and efficacy.

The application of this compound extends beyond pharmacology into material science. Researchers have explored its use as a building block for constructing advanced materials such as polymer networks and nanocomposites. Its unique combination of hydrophobic and hydrophilic groups allows for versatile self-assembling properties, which are highly desirable in nanotechnology applications.

In conclusion, 2-Tert-butyl-5-methyl-4-(propan-2-yl)furan-3-carboxylic acid, with its distinctive structure and multifaceted properties, represents a valuable addition to the arsenal of compounds available for scientific exploration. Ongoing research continues to uncover new dimensions of its potential, ensuring its relevance in both academic and industrial settings.